Cas no 54641-19-9 ((S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt)

• Product Name: (S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt
• CAS No: 54641-19-9
• Molecular Formula: C₅H₁₀O₃^.NA
• Molecular Weight: 140.11296
• CID: 380160
• PubChem ID: 23705104

(S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-3-methyl-, sodium salt (1:1), (2S)-
• sodium (S)-2-hydroxy-3-methylbutyrate
• sodium,(2S)-2-hydroxy-3-methylbutanoate
• sodium 2-hydroxy-3-methylbutanoate
• (S)-2-Hydroxy-3-methylbutyric Acid Sodium Salt
• NS00088498
• 54641-19-9
• EINECS 259-268-4
• Sodium(S)-2-hydroxy-3-methylbutanoate
• Sodium (S)-2-hydroxy-3-methylbutanoate
• DTXSID20203071
• sodium;(2S)-2-hydroxy-3-methylbutanoate

• InChIKey： CPGHJLCKGBLVMB-WCCKRBBISA-M
• Inchi： InChI=1S/C5H10O3.Na/c1-3(2)4(6)5(7)8;/h3-4,6H,1-2H3,(H,7,8);/q;+1/p-1/t4-;/m0./s1
• SMILES： CC(C)C(C(=O)[O-])O.[Na+]

Computed Properties

• Exact Mass: 140.04497
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 140.044939
• Heavy Atom Count: 9
• Complexity: 92.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 60.4

Experimental Properties

• PSA: 60.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates